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Compound of Interest

Compound Name: Dermadin

Cat. No.: B076555

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a compilation of publicly available data on Dermadin (CAS
12698-52-1). Significant gaps in the scientific literature exist regarding its detailed biological
activity, mechanism of action, and experimental protocols. This document summarizes the
available information and highlights areas where further research is needed.

Core Compound Information

Dermadin is an antibiotic compound identified by the CAS number 12698-52-1. It has been
reported to be produced by the fungus Trichoderma viride and also by a strain of Streptomyces
sp.[1][2] It is noted for its weak antibacterial activity against both gram-positive and gram-
negative bacteria, as well as activity against mycobacterium.[2] Additionally, it has been
observed to have an inhibitory effect on KB cells, a human oral cancer cell line.[2]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of Dermadin is presented
below. These properties are crucial for understanding its behavior in biological systems and for
formulation development.
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Property Value Source

CAS Number 12698-52-1 [31[4]1[5]1[6]

Molecular Formula C9HI9NO3 3114171

Molecular Weight 179.17 g/mol [4107]
(2E)-3-[3-(methylamino)-6-

IUPAC Name oxabicyclo[3.1.0]hex-3-en-1- [3]
yllacrylic acid

Synonyms Dermadine, U-21963 [3][5]

Predicted LogP

0.41510

[3]

Predicted Vapor Pressure

0.0+£2.0 mmHg at 25°C

[3]

Predicted Refractive Index

1.594

[3]

Polar Surface Area

61.86 A2

[3]

Biological Activity

Dermadin is primarily characterized as an antibiotic.[7] The available data on its biological

activity is limited but suggests a broad, albeit weak, spectrum of action.

Activity Type

Details

Source

Antibacterial

Weak activity against gram-
positive and gram-negative
bacteria.

[2]

Antimycobacterial

Weak activity against

mycobacterium.

[2]

Anticancer

Inhibitory effect on KB cells.

[2]

Antibacterial (Quantitative)

A minimal inhibitory
concentration (MIC) of 50-100

pg/mL has been reported.

[1]
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Experimental Protocols

A thorough search of the available scientific literature did not yield detailed experimental
protocols for the isolation, synthesis, or biological evaluation of Dermadin. The information is
limited to general statements about its production by microbial fermentation.

Production: Dermadin is reported to be produced by strains of Trichoderma viride and
Streptomyces sp. MJ7420NF5.[1][2]

Further research is required to uncover or develop standardized protocols for its study.

Mechanism of Action and Signhaling Pathways

Currently, there is no available information in the public domain regarding the mechanism of
action of Dermadin or any signaling pathways it may modulate. This represents a significant
knowledge gap and a key area for future research. Understanding how Dermadin exerts its
antibacterial and anticancer effects is crucial for any potential therapeutic development.

To illustrate a hypothetical workflow for investigating the mechanism of action, the following

diagram is provided.

Initial Screening & Characterization Mechanism of Action Studies

Compound Isolation Structural Elucidation Initial Bioactivity Screening Target Identification Pathway Analysis In Vitro Validation In Vivo Models

Click to download full resolution via product page

Caption: A generalized workflow for the discovery and mechanism of action studies of a novel
antibiotic like Dermadin.

Conclusion and Future Directions

Dermadin (CAS 12698-52-1) is a microbial-derived compound with documented, albeit weak,
antibacterial and anticancer properties. The currently available data is insufficient for a
comprehensive understanding of its therapeutic potential.
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Key areas for future research include:

» Total Synthesis and Analog Development: A robust synthetic route would enable the
production of larger quantities for study and the creation of more potent analogs.

o Comprehensive Biological Profiling: Screening against a wider panel of bacterial and cancer
cell lines is necessary to better define its spectrum of activity.

e Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
affected by Dermadin is critical.

o Toxicology and Safety Assessment: In-depth studies are required to determine its safety
profile.

This technical guide serves as a starting point for researchers and drug development
professionals interested in Dermadin. The significant gaps in the existing data represent
opportunities for novel research and discovery in the field of antibiotics and anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dermadin (CAS 12698-
52-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076555#dermadin-cas-12698-52-1-scientific-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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